Cas no 1261791-90-5 (4-Cyano-2-methoxybenzene-1-sulphonyl chloride)

• Product Name: 4-Cyano-2-methoxybenzene-1-sulphonyl chloride
• CAS No: 1261791-90-5
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• MDL: MFCD18394214
• CID: 2197378
• PubChem ID: 55279255
• Update Time: 2025-06-08

4-Cyano-2-methoxybenzene-1-sulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-cyano-1-sulfonyl chloride
• 4-Cyano-2-methoxybenzene-1-sulfonyl chloride
• FCH927934
• NE26792
• 4-Cyano-2-methoxybenzene-1-sulphonyl chloride

• MDL： MFCD18394214
• Inchi： 1S/C8H6ClNO3S/c1-13-7-4-6(5-10)2-3-8(7)14(9,11)12/h2-4H,1H3
• InChI Key： SHEGIUODCWBLSZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=CC=1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 339
• Topological Polar Surface Area: 75.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Cyano-2-methoxybenzene-1-sulphonyl chloride

Introduction to 4-Cyano-2-methoxybenzene-1-sulphonyl chloride (CAS No. 1261791-90-5)

4-Cyano-2-methoxybenzene-1-sulphonyl chloride (CAS No. 1261791-90-5) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a cyano group, a methoxy substituent, and a sulfonyl chloride functional group. These features endow it with a wide range of reactivity and utility in various chemical processes.

The molecular formula of 4-Cyano-2-methoxybenzene-1-sulphonyl chloride is C₉H₇ClNO₃S, and its molecular weight is 238.67 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This group readily undergoes nucleophilic substitution reactions, making it an excellent reagent for the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, 4-Cyano-2-methoxybenzene-1-sulphonyl chloride has gained attention in the pharmaceutical industry for its potential use in the development of new drugs. Research has shown that compounds containing a sulfonyl chloride moiety can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of sulfonamide derivatives derived from 4-Cyano-2-methoxybenzene-1-sulphonyl chloride. These derivatives demonstrated significant inhibitory effects on cancer cell proliferation and were found to be effective against various cancer cell lines.

Beyond its applications in drug discovery, 4-Cyano-2-methoxybenzene-1-sulphonyl chloride has also found use in materials science. The compound can be employed as an intermediate in the synthesis of functional polymers and coatings. Its unique combination of functional groups allows for the creation of materials with tailored properties, such as improved thermal stability and enhanced mechanical strength. A recent study published in the Polymer Chemistry journal highlighted the use of 4-Cyano-2-methoxybenzene-1-sulphonyl chloride in the development of novel polymer architectures with enhanced performance characteristics.

The synthesis of 4-Cyano-2-methoxybenzene-1-sulphonyl chloride typically involves several steps. One common approach involves the reaction of 4-cyano-2-methoxybenzenesulfonic acid with thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃). This reaction results in the formation of the desired sulfonyl chloride derivative. The process is well-documented in various chemical literature sources and can be optimized for large-scale production.

The safety and handling of 4-Cyano-2-methoxybenzene-1-sulphonyl chloride are critical considerations due to its reactivity and potential hazards. The compound should be stored in a cool, dry place away from strong bases and reducing agents. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this chemical.

In conclusion, 4-Cyano-2-methoxybenzene-1-sulphonyl chloride (CAS No. 1261791-90-5) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further.